Cas no 123401-18-3 (2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene)

• Product Name: 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
• CAS No: 123401-18-3
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 2901784
• PubChem ID: 14421619
• Update Time: 2025-04-21

2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene Chemical and Physical Properties

Names and Identifiers

• 123401-18-3
• PTXLLIWPYYEKGR-UHFFFAOYSA-N
• 2-fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene
• 4-Fluoro-2-methyl-5-nitrophenyl methyl carbonate
• carbonic acid 4-fluoro-2-methyl-5-nitrophenyl ester methyl ester
• DB-120567
• (4-fluoro-2-methyl-5-nitrophenyl) methyl carbonate
• SCHEMBL1098698
• 2-Fluoro-5-methoxycarbonyloxy-4-methylnitrobenzene

• Inchi： 1S/C9H8FNO5/c1-5-3-6(10)7(11(13)14)4-8(5)16-9(12)15-2/h3-4H,1-2H3
• InChI Key： PTXLLIWPYYEKGR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C)C=1)OC(=O)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052Da
• Monoisotopic Mass: 229.03865052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų